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Compound of Interest

Compound Name:
2-Amino-3-bromophenol

hydrochloride

CAS No.: 855836-16-7

Cat. No.: B581995

Get Quote

Executive Summary & Chemical Profile
2-Amino-3-bromophenol hydrochloride is a sensitive isomeric intermediate used primarily in

the synthesis of heterocyclic pharmaceutical scaffolds (e.g., benzoxazoles). Unlike its free base

counterpart, the hydrochloride salt offers improved resistance to immediate oxidative darkening

but introduces significant hygroscopic risks.

Effective management of this compound requires a "Dual-Defense" strategy: preventing

hydrolysis-induced acidity changes and mitigating oxidative deamination.
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Property Detail

Chemical Name 2-Amino-3-bromophenol hydrochloride

CAS Number
855836-16-7 (HCl Salt) / 116435-77-9 (Free

Base)

Molecular Formula C₆H₆BrNO[1][2][3][4][5][6][7][8] · HCl

Appearance
White to off-white crystalline powder (High

Purity) Turns beige/brown upon degradation

Solubility Soluble in water, methanol, DMSO.

Key Sensitivities
Oxidation (Air), Moisture (Hygroscopic), Light

(Photosensitive)

Intrinsic Stability & Degradation Mechanisms
To preserve the integrity of 2-Amino-3-bromophenol hydrochloride, one must understand

the causality of its degradation. The presence of both an electron-donating hydroxyl group (-

OH) and an amino group (-NH₂) on the benzene ring makes this compound highly susceptible

to oxidative quinone formation.

The Degradation Cascade
Hygroscopic Activation: The HCl salt absorbs atmospheric moisture.

Hydrolysis & pH Drift: Moisture creates localized aqueous micro-environments. While the salt

is acidic (stabilizing), excessive water can facilitate proton exchange.

Auto-oxidation: In the presence of oxygen and light, the electron-rich aromatic ring

undergoes oxidation, forming highly colored quinone imines and polymeric "tars."

Visualization: Degradation Pathways
The following diagram illustrates the risk factors and chemical pathways leading to sample

failure.
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Figure 1: Mechanistic pathway of aminophenol degradation showing the synergistic effect of

moisture and oxygen.

Storage Protocols: The "Gold Standard"
Do not rely on standard refrigeration alone. The following protocol is required to maintain purity

>98% over extended periods (6+ months).

Primary Storage Conditions
Temperature:-20°C (Long-term) or 2-8°C (Short-term < 1 month).

Why: Low temperature kinetically inhibits the auto-oxidation reaction.

Atmosphere:Inert Gas (Argon or Nitrogen).

Why: Displaces oxygen, the primary reactant in degradation. Argon is preferred as it is

heavier than air and blankets the solid.

Container:Amber Glass Vial with a PTFE-lined screw cap.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b581995/docs?utm_src=pdf-body-img#technical-guide-stability-storage-of-2-amino-3-bromophenol-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581995?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Why: Amber glass blocks UV light; PTFE provides a chemical-resistant, airtight seal.

Parafilm is insufficient for long-term moisture protection.

The Desiccation System (Critical)
Because the HCl salt is hygroscopic, it must be stored within a secondary containment system.

Place the primary vial inside a secondary jar or desiccator.

Add indicating silica gel or activated molecular sieves to the secondary jar.

Self-Validating Step: Check the silica gel color weekly. If it changes color (indicating

saturation), the environment is compromised.

Handling & Reconstitution Workflows
Improper handling during weighing or solution preparation is the most common cause of

"unexplained" degradation.

Workflow: Safe Handling
Equilibration: Allow the frozen vial to warm to room temperature before opening.

Causality: Opening a cold vial condenses atmospheric moisture directly onto the

hygroscopic salt, initiating immediate degradation.

Inert Sampling: Ideally, weigh inside a glove box or under a funnel of flowing nitrogen.

Re-sealing: Purge the headspace with Argon/Nitrogen before closing the vial.

Workflow: Solution Preparation
Warning: The stability of 2-Amino-3-bromophenol is pH-dependent.

Acidic (Stable): Dissolving the HCl salt in water/methanol usually yields an acidic pH (~3-4).

This solution is relatively stable for hours.

Neutral/Basic (Unstable): If you neutralize the salt (e.g., adding base for a reaction), the free

amine becomes highly reactive. Use immediately.
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Figure 2: Decision tree for handling and solution preparation to minimize oxidative risk.

Quality Control & Self-Validation
Before using the reagent in critical experiments, validate its integrity using these indicators.

Visual Inspection (The "First Line" Defense)
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Pass: Powder is white, off-white, or very pale cream.

Warning: Powder is beige or light pink. (Purification may be needed).[5][9]

Fail: Powder is brown, dark red, or sticky/clumped (indicates hydrolysis + oxidation).

Analytical Verification
Method Acceptance Criteria Notes

¹H-NMR (DMSO-d₆)
Sharp peaks, correct

integration.

Look for extra peaks in the

aromatic region (6.5–7.5 ppm)

indicating oxidation

byproducts.

HPLC
Single major peak (>98%

area).

Oxidized impurities often elute

earlier (more polar) or much

later (polymers).

Melting Point

Sharp range (Literature varies,

typically >135°C for free base,

salt may decompose).

Broadening of the melting

range >2°C indicates impurity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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